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Compound of Interest

Compound Name: 4-Bromo-2-fluoroaniline

Cat. No.: B1266173

An In-depth Technical Guide to the Physical Properties of 4-Bromo-2-fluoroaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
Bromo-2-fluoroaniline, a key intermediate in various synthetic applications. The information is
presented to support research, development, and quality control activities. All quantitative data

is summarized for clarity, and detailed experimental protocols for key analytical methods are
provided.

Core Physical and Chemical Properties

4-Bromo-2-fluoroaniline, with the CAS number 367-24-8, is a substituted aniline derivative.[1]
[2][3][4] Its fundamental properties are summarized below.
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Property Value Source(s)
Molecular Formula CeHsBrFN [2][5]
Molecular Weight 190.01 g/mol [2]

White to off-white or gray-
Appearance brown solid (crystals, powder, [61[71[8]

or lumps)
Melting Point 40-42 °C [71[9][10][11]
Boiling Point 200-205 °C at 760 mmHg [9]
122 °C at 25 mmHg [10]
75-80 °C at 0.3 torr [7]
Density (Predicted) 1.788 + 0.06 g/cm?3 [1]
Flash Point 104 °C (closed cup) [O1[12]
Solubility Sparingly soluble in water. [8]
pKa (Predicted) 1.48 +0.10 [1]

Spectroscopic Data

Spectroscopic data is crucial for the structural elucidation and identification of 4-Bromo-2-

fluoroaniline.
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Spectroscopic Data Details Source(s)
Spectra available in various

H NMR [13]
solvents, such as CDCls.
Data available from spectral

13C NMR [2]
databases.
Data available from spectral

F NMR [2]
databases.
ATR-IR, vapor phase, and melt

Infrared (IR) Spectroscopy capillary cell spectra are [2][14]

available.

Mass Spectrometry (MS)

Electron ionization (El) mass
spectra are available, with a

prominent peak at m/z 189.

[2](5]

Experimental Protocols

The following are detailed methodologies for determining the key physical properties of a solid

organic compound like 4-Bromo-2-fluoroaniline.

Melting Point Determination

The melting point of a crystalline solid is a key indicator of its purity.[15] Pure compounds

typically exhibit a sharp melting range of 0.5-1.0°C.[15]

Apparatus:

Spatula

Mortar and pestle

Procedure:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)
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o Ensure the 4-Bromo-2-fluoroaniline sample is dry and finely powdered. If necessary, gently
crush the crystals using a mortar and pestle.[16][17]

o Firmly pack the powdered sample into the open end of a capillary tube to a height of about 1-
2 cm by tapping the sealed end on a hard surface.[16][17]

e Place the capillary tube into the heating block of the melting point apparatus.[15]

o Set the apparatus to heat at a rapid rate initially to determine an approximate melting range.
[15]

o Allow the apparatus to cool.

e For an accurate measurement, begin heating again at a slower rate (approximately 2°C per
minute) starting from a temperature about 10-15°C below the approximate melting point.[15]

e Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).

o Record the temperature at which the entire solid has turned into a clear liquid (the end of the
melting range).[15]

e The recorded range is the melting point of the sample.

Boiling Point Determination (at reduced pressure)

Due to the relatively high boiling point of 4-Bromo-2-fluoroaniline at atmospheric pressure,
determination at reduced pressure is common. The Thiele tube or a distillation apparatus can
be used.[18][19]

Apparatus:
o Small test tube or fusion tube
o Capillary tube (sealed at one end)

e Thermometer
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Heating apparatus (e.g., oil bath or aluminum block)

Vacuum source

Procedure:

Place a small amount of the liquid 4-Bromo-2-fluoroaniline (if melted) or a solution in a
suitable high-boiling solvent into the fusion tube.

Invert a capillary tube (sealed end up) and place it into the fusion tube containing the
sample.[18][20]

Attach the fusion tube to a thermometer and place the assembly in a heating block or Thiele
tube.[18]

Connect the apparatus to a vacuum source to achieve the desired pressure.
Heat the apparatus slowly and uniformly.[18]

Observe the capillary tube. As the liquid heats, a stream of bubbles will emerge from the
open end of the capillary.[18]

Note the temperature when a rapid and continuous stream of bubbles is observed. This is
the boiling point at the recorded pressure.[18]

Infrared (IR) Spectroscopy of a Solid Sample

IR spectroscopy is used to identify the functional groups present in a molecule. For a solid like

4-Bromo-2-fluoroaniline, several methods can be employed.

Method: Thin Solid Film

Dissolve a small amount (approx. 50 mg) of 4-Bromo-2-fluoroaniline in a few drops of a
volatile solvent like methylene chloride or acetone.[21]

Place a drop of this solution onto a single, clean salt plate (e.g., NaCl or KBr).[21]
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» Allow the solvent to evaporate completely, leaving a thin, solid film of the compound on the
plate.[21]

e Place the salt plate into the sample holder of the FT-IR spectrometer.
e Acquire the infrared spectrum.[21]

« |f the peaks are too intense, clean the plate and re-prepare the film using a more dilute
solution. If the peaks are too weak, add another drop of the solution to the plate, allow the
solvent to evaporate, and re-run the spectrum.[21]

Visualizations
Logical Workflow for Physical Property Determination
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Workflow for Physical Property Analysis of an Organic Solid
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Experimental Workflow: Melting Point Determination

Prepare Sample:
- Crush to fine powder
- Pack into capillary tube

Y

Place capillary tube
in melting point apparatus

Y

Rapid heating to find
approximate melting range

Cool apparatus

Y

Slow heating (2°C/min)
near approximate range

Y

Observe and record T
(first liquid drop)

Y

Observe and record T2
(all liquid)

Y

Report melting range
(T1-T2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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